Cas no 1803830-82-1 (4-Hydroxy-3-nitropyridine-2-acetic acid)

• Product Name: 4-Hydroxy-3-nitropyridine-2-acetic acid
• CAS No: 1803830-82-1
• MF: C₇H₆N₂O₅
• MW: 198.13294172287
• CID: 4907526
• Update Time: 2025-05-21

4-Hydroxy-3-nitropyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-nitropyridine-2-acetic acid

• Inchi： 1S/C7H6N2O5/c10-5-1-2-8-4(3-6(11)12)7(5)9(13)14/h1-2H,3H2,(H,8,10)(H,11,12)
• InChI Key： UBXOPJIRKWKYFY-UHFFFAOYSA-N
• SMILES： O=C1C=CNC(=C1[N+](=O)[O-])CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 363
• XLogP3: -0.3
• Topological Polar Surface Area: 112

Additional information on 4-Hydroxy-3-nitropyridine-2-acetic acid

Introduction to 4-Hydroxy-3-nitropyridine-2-acetic acid (CAS No. 1803830-82-1)

4-Hydroxy-3-nitropyridine-2-acetic acid, identified by its Chemical Abstracts Service (CAS) number 1803830-82-1, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic acid has garnered attention due to its structural versatility and potential applications in drug discovery and medicinal chemistry. The compound features a pyridine core substituted with hydroxyl and nitro functional groups, which contribute to its reactivity and utility in various synthetic pathways.

The molecular structure of 4-Hydroxy-3-nitropyridine-2-acetic acid consists of a pyridine ring with hydroxyl (-OH) at the 4-position and a nitro (-NO₂) group at the 3-position, linked to an acetic acid moiety at the 2-position. This arrangement imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both electron-withdrawing nitro and electron-donating hydroxyl groups allows for diverse chemical transformations, including nucleophilic aromatic substitution, reduction, and condensation reactions.

In recent years, 4-Hydroxy-3-nitropyridine-2-acetic acid has been explored in the development of novel therapeutic agents. Its pyridine scaffold is a common motif in many bioactive molecules, particularly in kinase inhibitors and antimicrobial compounds. The nitro group can be further functionalized into amino or hydroxylamine derivatives through reduction, expanding its synthetic utility. Additionally, the carboxylic acid functionality at the 2-position enables esterification or amidation, facilitating the attachment to other pharmacophores.

One of the most compelling aspects of 4-Hydroxy-3-nitropyridine-2-acetic acid is its role in medicinal chemistry research. Researchers have leveraged this compound to develop inhibitors targeting various disease pathways. For instance, derivatives of this scaffold have shown promise in inhibiting enzymes involved in cancer metabolism. The nitro group’s ability to engage in redox chemistry also makes it useful in designing prodrugs that can release active species under physiological conditions, enhancing drug efficacy.

The synthesis of 4-Hydroxy-3-nitropyridine-2-acetic acid typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Nitration followed by hydroxylation and carboxylation steps are common strategies employed in its preparation. Advances in catalytic methods have improved the efficiency and selectivity of these reactions, reducing byproduct formation and improving yields. These advancements are crucial for scaling up production while maintaining cost-effectiveness for industrial applications.

Recent studies have highlighted the potential of 4-Hydroxy-3-nitropyridine-2-acetic acid in modulating inflammatory responses. The nitro group can interact with biological systems through redox processes, influencing signaling pathways involved in inflammation. This property has been exploited in designing molecules that can selectively target inflammatory mediators without causing systemic side effects. Such findings underscore the importance of this compound as a building block for anti-inflammatory therapies.

The pharmacokinetic profile of derivatives derived from 4-Hydroxy-3-nitropyridine-2-acetic acid is another area of active investigation. Researchers are exploring how modifications to the scaffold can influence absorption, distribution, metabolism, and excretion (ADME) properties. For example, incorporating lipophilic substituents can enhance membrane permeability, while polar groups can improve water solubility. These modifications are critical for optimizing drug delivery systems and achieving desired therapeutic outcomes.

In conclusion,4-Hydroxy-3-nitropyridine-2-acetic acid (CAS No. 1803830-82-1) represents a versatile intermediate with broad applications in pharmaceutical research and drug development. Its unique structural features enable diverse chemical modifications, making it a valuable tool for synthesizing novel bioactive molecules. Ongoing research continues to uncover new therapeutic potentials for this compound and its derivatives, reinforcing its significance in modern medicinal chemistry.